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Compound Name: 4-tert-Butyl-o-xylene

Cat. No.: B1293698 Get Quote

An In-Depth Technical Guide to the Safe Handling of 4-tert-Butyl-o-xylene

For Researchers, Scientists, and Drug Development Professionals

Introduction: Beyond the Label
4-tert-Butyl-o-xylene (CAS No. 7397-06-0), also known as 4-(1,1-dimethylethyl)-1,2-

dimethylbenzene, is an alkylated aromatic hydrocarbon with utility as a solvent and a synthetic

intermediate in pharmaceutical and chemical research.[1][2] Its molecular structure, featuring a

benzene ring substituted with two methyl groups and a bulky tert-butyl group, dictates its

unique physical properties and chemical reactivity.[1] While standard Safety Data Sheets (SDS)

provide a necessary overview of hazards, this guide is designed for the professional

researcher. It delves into the causality behind the safety protocols, grounding them in the

physicochemical and toxicological principles that govern the behavior of this compound.

Understanding why a precaution is necessary is paramount to fostering a proactive safety

culture and ensuring the integrity of experimental work.

Section 1: Physicochemical Drivers of Hazard
The inherent risks of a chemical are intrinsically linked to its physical and chemical properties.

For 4-tert-butyl-o-xylene, its flammability, vapor pressure, and solvent characteristics are the

primary drivers of physical hazards in a laboratory setting.

Combustibility and Flammability
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4-tert-Butyl-o-xylene is classified as a combustible liquid (GHS Category 4).[3] This

classification is a direct consequence of its relatively high flash point. Unlike highly flammable

liquids, it does not typically pose an ignition hazard at ambient temperatures but requires

preheating or exposure to a high-energy ignition source.

Table 1: Key Physicochemical Properties
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Property Value
Implication for Safe
Handling

Source

Molecular Formula C₁₂H₁₈ - [4][5]

Molecular Weight 162.27 g/mol
Influences vapor

density.
[4][5]

Appearance Clear, colorless liquid

Allows for easy visual

identification of the

pure substance.

[6][7]

Flash Point 82 °C / 179.6 °F

Combustible.

Requires heating to

generate flammable

vapor/air mixtures.

Avoid open flames,

sparks, and hot

surfaces.

[3]

Boiling Point ~211-216 °C

Low volatility at room

temperature reduces

inhalation risk

compared to more

volatile solvents, but

vapors can

accumulate during

heating.

[6][7]

Vapor Pressure 0.207 mmHg at 25°C
Contributes to low

volatility.
[7]

Density ~0.87 g/cm³ at 25°C

Lighter than water. In

case of a spill into

water, it will float,

affecting containment

strategies.

[2]

| Solubility | Insoluble in water | Spills will not be diluted by water; appropriate absorbents are

necessary. | |
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The primary causal factor for its combustibility is the hydrocarbon nature of the molecule. Upon

heating, it emits vapors that can form an explosive mixture with air. The energy from an ignition

source breaks the C-H and C-C bonds, initiating a radical chain reaction with atmospheric

oxygen. This reaction is exothermic, sustaining the combustion process and producing

hazardous decomposition products, primarily carbon monoxide (CO) and carbon dioxide (CO₂),

along with other potentially toxic fumes.[3]

Reactivity Profile: The Aromatic Ring and Alkyl Groups
The chemical reactivity of 4-tert-butyl-o-xylene is dominated by its aromatic ring. Aromatic

compounds exhibit unique stability and tend to undergo substitution reactions rather than the

addition reactions typical of alkenes.[8] However, the molecule is not inert.

Incompatibility with Oxidizing Agents: This is the most critical chemical incompatibility.[3]

Strong oxidizers (e.g., nitrates, perchlorates, permanganates) can react violently with the

alkyl (methyl and tert-butyl) side chains. These reactions are highly exothermic and can lead

to ignition or explosion. The mechanism involves the abstraction of hydrogen atoms from the

alkyl groups, initiating a rapid, uncontrolled oxidation cascade.

Reaction with Strong Acids: While the benzene ring is relatively stable, strong acids can

catalyze electrophilic aromatic substitution reactions.[9] Although not as vigorous as the

reaction with oxidizers, these reactions can generate heat and potentially hazardous

byproducts.

Hazardous polymerization of 4-tert-butyl-o-xylene is not expected to occur under normal

laboratory conditions.[3]

Section 2: Toxicological Profile and Health Hazards
The toxicological properties of 4-tert-butyl-o-xylene have not been fully investigated.[3] This

data gap is a critical hazard in itself and necessitates a conservative approach to handling,

assuming a hazard profile similar to or greater than its parent compound, o-xylene. The

addition of the lipophilic tert-butyl group could potentially alter its absorption, distribution,

metabolism, and excretion (ADME) profile, and thus its toxicity.

Routes of Exposure and Primary Health Effects
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The primary routes of occupational exposure are inhalation and dermal contact.[10]

Skin Irritation (GHS Category 2): Direct contact with the liquid can cause skin irritation.[3][6]

As an organic solvent, it defats the skin by dissolving the natural protective oils, leading to

dryness, redness, and dermatitis upon prolonged or repeated contact.[10]

Eye Irritation (GHS Category 2): Causes serious eye irritation upon contact.[3][6] Splashes

can cause stinging and potential damage to the cornea.[10]

Respiratory Irritation (GHS Category 3, STOT SE): Inhalation of vapors or mists may cause

respiratory tract irritation.[3][6] Symptoms can include coughing and shortness of breath.[11]

Systemic and Chronic Toxicity
While specific data for 4-tert-butyl-o-xylene is lacking, data from the parent compound,

xylene, provides a basis for assessing potential systemic effects. Xylene overexposure is

known to affect the central nervous system (CNS), causing symptoms like dizziness,

headache, and nausea.[11][12] Chronic exposure may impact the liver and kidneys.[13]

Table 2: Toxicological Data (Surrogate Data from Xylene Isomers)

Metric Value Species Compound
Significanc
e

Source

LD₅₀ (Oral)
3500 - 3608
mg/kg

Rat o-Xylene

Provides an
estimate of
acute oral
toxicity.

[13]

| LC₅₀ (Inhalation) | 4330 - 4595 ppm (6h) | Rat, Mouse | o-Xylene | Indicates acute inhalation

hazard. |[13][14] |

It is crucial to note that no specific occupational exposure limits (OELs), such as an OSHA

Permissible Exposure Limit (PEL) or ACGIH Threshold Limit Value (TLV), have been

established for 4-tert-butyl-o-xylene.[3] Therefore, it is prudent to adhere to the established

limits for xylene as a conservative minimum standard.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 13 Tech Support

https://www.cdph.ca.gov/Programs/CCDPHP/DEODC/OHB/HESIS/CDPH%20Document%20Library/xylene.pdf
https://www.fishersci.com/store/msds?partNumber=AAL08552&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/produce/pr22070543127-4-tert-butyl-o-xylene.html
https://www.cdph.ca.gov/Programs/CCDPHP/DEODC/OHB/HESIS/CDPH%20Document%20Library/xylene.pdf
https://www.fishersci.com/store/msds?partNumber=AAL08552&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/produce/pr22070543127-4-tert-butyl-o-xylene.html
https://www.cdph.ca.gov/Programs/CCDPHP/DEODC/OHB/HESIS/CDPH%20Document%20Library/xylene.pdf
https://www.fishersci.com/store/msds?partNumber=AAL08552&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/produce/pr22070543127-4-tert-butyl-o-xylene.html
https://www.carlroth.com/medias/SDB-2662-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyOTI4ODN8YXBwbGljYXRpb24vcGRmfGFEZ3lMMmhoWmk4NU1UZ3lPVGM1TmpnMk5ETXdMMU5FUWw4eU5qWXlYMGRDWDBWT0xuQmtaZ3wwYWFjOGJmZDZjYWQ3ZGM0MDc0MzBkYTkzZjYwNTcyNmFhMjYyOWRkNDUxMDYyMDg5OTExZGQ0NWYxOTk4Nzkx
https://www.benchchem.com/product/b1293698?utm_src=pdf-body
https://www.carlroth.com/medias/SDB-2662-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyOTI4ODN8YXBwbGljYXRpb24vcGRmfGFEZ3lMMmhoWmk4NU1UZ3lPVGM1TmpnMk5ETXdMMU5FUWw4eU5qWXlYMGRDWDBWT0xuQmtaZ3wwYWFjOGJmZDZjYWQ3ZGM0MDc0MzBkYTkzZjYwNTcyNmFhMjYyOWRkNDUxMDYyMDg5OTExZGQ0NWYxOTk4Nzkx
https://pmc.ncbi.nlm.nih.gov/articles/PMC4743476/
https://www.fishersci.com/store/msds?partNumber=O50814&productDescription=OXYLENE+R+4L&vendorId=VN00033897&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=O50814&productDescription=OXYLENE+R+4L&vendorId=VN00033897&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=O50814&productDescription=OXYLENE+R+4L&vendorId=VN00033897&countryCode=US&language=en
https://www.ncbi.nlm.nih.gov/books/NBK208297/
https://www.benchchem.com/product/b1293698?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAL08552&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293698?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 3: Occupational Exposure Limits (for Xylenes)

Organization Limit Value Notes

OSHA PEL (8-hr TWA) 100 ppm
Legally enforceable
limit.[10][15][16]

NIOSH REL (10-hr TWA) 100 ppm
Recommended

exposure limit.[15]

NIOSH STEL (15-min) 150 ppm
Short-term exposure

limit.[15]

ACGIH TLV (8-hr TWA) 20 ppm (2021)

Health-based

guideline, significantly

lower than OSHA

PEL.[16]

| ACGIH| STEL (15-min) | 150 ppm |[14][15] |

Section 3: Risk Management and Control Hierarchy
A systematic approach to risk management is essential. The hierarchy of controls provides a

framework for implementing the most effective safety measures.
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Hierarchy of Controls for 4-tert-Butyl-o-xylene

Elimination/Substitution
(Most Effective)

Engineering Controls
(e.g., Fume Hood)

Decreasing Effectiveness

Administrative Controls
(e.g., SOPs, Training)

Decreasing Effectiveness

Personal Protective Equipment (PPE)
(Least Effective)

Decreasing Effectiveness

Click to download full resolution via product page

Caption: Hierarchy of Controls Workflow.

Substitution: The most effective control is to substitute with a less hazardous chemical if the

experimental design allows.

Engineering Controls: These are physical changes to the workspace that isolate researchers

from the hazard.

Chemical Fume Hood: All handling of 4-tert-butyl-o-xylene that may generate vapors

(e.g., heating, transferring, reactions) must be conducted inside a certified chemical fume

hood. This is the primary engineering control to minimize inhalation exposure.
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Ventilation: Ensure the laboratory has adequate general ventilation to prevent the

accumulation of fugitive vapors.[3]

Administrative Controls: These are work policies and procedures that reduce exposure.

Standard Operating Procedures (SOPs): Develop and strictly follow detailed SOPs for all

experiments involving this chemical.

Designated Areas: Designate specific areas for the storage and handling of 4-tert-butyl-o-
xylene.

Training: Ensure all personnel are trained on the specific hazards and handling

procedures for this chemical before they begin work.

Personal Protective Equipment (PPE): PPE is the last line of defense and must be used in

conjunction with the controls above.

Protocol 3.1: Personal Protective Equipment (PPE)
Selection and Use
This protocol is a self-validating system; proper selection, inspection, and use are required at

every step.

Eye and Face Protection:

Causality: To prevent serious eye irritation from splashes.[3]

Action: Wear ANSI Z87.1-compliant safety glasses with side shields at a minimum. When

there is a significant risk of splashing, wear chemical splash goggles. A face shield may be

required for large-scale operations.

Skin Protection:

Causality: To prevent skin irritation and potential absorption.[3]

Gloves: Wear appropriate chemical-resistant gloves. Nitrile gloves may provide adequate

protection for incidental contact, but for prolonged contact or immersion, heavier-duty

gloves (e.g., Viton®, Barrier®) should be considered. Always check the glove
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manufacturer's compatibility chart. Inspect gloves for any signs of degradation or puncture

before each use.

Lab Coat: Wear a flame-resistant lab coat to protect skin and clothing. Ensure it is fully

buttoned.

Respiratory Protection:

Causality: To prevent respiratory irritation from vapors, especially if engineering controls

are insufficient or during an emergency.

Action: Respiratory protection is generally not required when working within a certified

chemical fume hood. If a situation arises where the airborne concentration may exceed

the OEL (using the conservative xylene TLV as a guide), a NIOSH-approved respirator

with an organic vapor cartridge is necessary. Respirator use requires a formal respiratory

protection program, including fit testing and training.

Section 4: Emergency Preparedness and Response
Preparedness is key to mitigating the consequences of an incident.

First-Aid Measures
Immediate and appropriate first aid can significantly reduce the severity of an injury.

Inhalation: If a researcher inhales vapors and feels unwell, immediately move them to fresh

air.[3] If they are not breathing, provide artificial respiration. Seek immediate medical

attention.[3]

Skin Contact: If skin contact occurs, immediately remove contaminated clothing and wash

the affected area with plenty of soap and water for at least 15 minutes.[3] If irritation persists,

seek medical attention.[3]

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, occasionally lifting the upper and lower eyelids.[3] Remove contact lenses if present

and easy to do.[1] Seek immediate medical attention from an ophthalmologist.
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Ingestion: Do not induce vomiting due to the risk of aspiration into the lungs. Clean the

mouth with water and drink plenty of water afterwards.[3] Seek immediate medical attention.

[3]

Protocol 4.1: Spill Response

Spill Occurs

Is the spill small
(<100 mL) and contained

in a fume hood?

Are you trained and
 equipped for cleanup?

Yes

Evacuate Area
Alert Others

Call Emergency Response

No

No

Don appropriate PPE
Contain spill with absorbent

Collect and containerize waste

Yes

Click to download full resolution via product page

Caption: Emergency Spill Response Decision Tree.

Evacuate and Alert: For large spills or any spill outside of a fume hood, evacuate the

immediate area, alert nearby personnel, and contact your institution's emergency response

team.
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Control Ignition Sources: Remove all sources of ignition from the area.[3]

Ventilate: Increase ventilation to the area if it is safe to do so.

Containment (for trained personnel on small, contained spills only):

Causality: To prevent the spread of the liquid and to safely absorb it for disposal.

Action: Wear the PPE specified in Protocol 3.1. Cover the spill with an inert, non-

combustible absorbent material such as vermiculite, dry sand, or earth. Do not use

combustible materials like paper towels.

Collection: Once absorbed, use non-sparking tools to carefully scoop the material into a

suitable, sealable container for hazardous waste disposal.

Decontamination: Clean the spill area with soap and water.

Disposal: Dispose of the contaminated absorbent and any contaminated PPE as

hazardous waste in accordance with local, state, and federal regulations.[3]

Section 5: Storage and Disposal
Storage: Store containers in a dry, cool, and well-ventilated area, away from heat, sparks,

and open flames.[3] Keep containers tightly closed to prevent the escape of vapors.[3] Store

separately from incompatible materials, especially strong oxidizing agents.[3]

Disposal: Chemical waste generators must consult local, regional, and national hazardous

waste regulations to ensure complete and accurate classification and disposal.[3] Do not

empty into drains.

Conclusion
4-tert-Butyl-o-xylene is a valuable compound in research and development, but it demands

respect and careful handling. Its profile as a combustible liquid with irritant properties

necessitates a multi-layered safety approach. By understanding the chemical principles that

drive its hazards—from its flash point to its reactivity with oxidizers—and by implementing a

robust hierarchy of controls, researchers can confidently manage the risks. The absence of
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comprehensive toxicological data should not be seen as an indication of safety, but rather as a

mandate for a more cautious and diligent application of established safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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